Cas no 1261902-02-6 (3-Chloro-5-(3-hydroxymethylphenyl)phenol)

• Product Name: 3-Chloro-5-(3-hydroxymethylphenyl)phenol
• CAS No: 1261902-02-6
• MF: C₁₃H₁₁ClO₂
• MW: 234.678242921829
• MDL: MFCD18315479
• CID: 2762306
• PubChem ID: 53221218
• Update Time: 2025-06-29

3-Chloro-5-(3-hydroxymethylphenyl)phenol Chemical and Physical Properties

Names and Identifiers

• 3-Chloro-5-(3-hydroxymethylphenyl)phenol, 95%
• 3-CHLORO-5-(3-HYDROXYMETHYLPHENYL)PHENOL
• DTXSID80685879
• MFCD18315479
• 1261902-02-6
• 5-Chloro-3'-(hydroxymethyl)[1,1'-biphenyl]-3-ol
• 3-Chloro-5-(3-hydroxymethylphenyl)phenol

• MDL： MFCD18315479
• Inchi： 1S/C13H11ClO2/c14-12-5-11(6-13(16)7-12)10-3-1-2-9(4-10)8-15/h1-7,15-16H,8H2
• InChI Key： VXVONXJZQRTRBW-UHFFFAOYSA-N
• SMILES： ClC1C=C(C=C(C=1)C1=CC=CC(CO)=C1)O

Computed Properties

• Exact Mass: 234.0447573Da
• Monoisotopic Mass: 234.0447573Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 222
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 40.5Ų

Additional information on 3-Chloro-5-(3-hydroxymethylphenyl)phenol

3-Chloro-5-(3-hydroxymethylphenyl)phenol: A Comprehensive Overview

The compound with CAS No. 1261902-02-6, commonly referred to as 3-Chloro-5-(3-hydroxymethylphenyl)phenol, is a fascinating molecule that has garnered significant attention in the fields of organic chemistry and materials science. This compound is characterized by its unique structure, which combines a phenolic group with a chlorinated aromatic ring and a hydroxymethyl-substituted phenyl group. The combination of these functional groups imparts the molecule with a range of interesting properties, making it a subject of interest for both academic research and industrial applications.

3-Chloro-5-(3-hydroxymethylphenyl)phenol exhibits a complex molecular architecture that contributes to its versatile reactivity. The phenolic group (-OH) is known for its ability to participate in hydrogen bonding, which can influence the compound's solubility, stability, and reactivity. The chlorine atom at the 3-position of the aromatic ring introduces electron-withdrawing effects, which can modulate the electronic properties of the molecule. Additionally, the hydroxymethyl group (-CH₂OH) attached to the phenyl ring at the 5-position introduces further complexity, as it can act as both an electron-donating and electron-withdrawing group depending on the context.

Recent studies have highlighted the potential of 3-Chloro-5-(3-hydroxymethylphenyl)phenol in various applications, particularly in the development of advanced materials. For instance, researchers have explored its use as a building block for constructing supramolecular assemblies, where its ability to form hydrogen bonds plays a critical role. These assemblies have shown promise in applications ranging from drug delivery systems to sensors for detecting environmental pollutants.

In terms of synthesis, 3-Chloro-5-(3-hydroxymethylphenyl)phenol can be prepared through a variety of methods, including nucleophilic aromatic substitution and coupling reactions. One notable approach involves the reaction of chlorobenzene derivatives with hydroxybenzaldehyde derivatives under specific conditions. This method allows for precise control over the substitution pattern and functional group placement, ensuring high purity and consistency in the final product.

The physical properties of 3-Chloro-5-(3-hydroxymethylphenyl)phenol are also worth noting. It has a melting point of approximately 180°C and is sparingly soluble in water but readily soluble in organic solvents such as dichloromethane and ethyl acetate. These properties make it suitable for use in organic synthesis reactions where precise control over solubility is required.

From an environmental perspective, 3-Chloro-5-(3-hydroxymethylphenyl)phenol has been studied for its biodegradability and potential impact on ecosystems. Research indicates that under aerobic conditions, the compound undergoes gradual degradation through microbial action, although the rate depends on environmental factors such as temperature and pH levels.

In conclusion, 3-Chloro-5-(3-hydroxymethylphenyl)phenol is a multifaceted compound with a wealth of potential applications across various scientific disciplines. Its unique structure, combined with its versatile reactivity and physical properties, positions it as an important molecule for future research and development efforts.